Cas no 5541-76-4 (Quinolin-8-yl Pyridine-3-carboxylate)

• Product Name: Quinolin-8-yl Pyridine-3-carboxylate
• CAS No: 5541-76-4
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 1593899
• PubChem ID: 220722
• Update Time: 2025-04-21

Quinolin-8-yl Pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Quinolin-8-yl Pyridine-3-carboxylate
• AC1Q622V
• CTK5A3571
• AG-J-59009
• nicotinic acid-[8]quinolyl ester
• NSC3867
• AR-1L2932
• AC1L598C
• Nicotinsaeure-[8]chinolylester
• AC1Q622V; CTK5A3571; AG-J-59009; nicotinic acid-[8]quinolyl ester; NSC3867; AR-1L2932; AC1L598C; Nicotinsaeure-[8]chinolylester;
• DTXSID00277750
• NSC-3867
• 5541-76-4

• Inchi： 1S/C15H10N2O2/c18-15(12-6-2-8-16-10-12)19-13-7-1-4-11-5-3-9-17-14(11)13/h1-10H
• InChI Key： YOEXIQFAFNCFSG-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)C1=CC=CC2=CC=CN=C21

Computed Properties

• Exact Mass: 250.0743
• Monoisotopic Mass: 250.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 449.8°C at 760 mmHg
• Flash Point: 225.8°C
• Refractive Index: 1.666
• PSA: 52.08